Cas no 138762-93-3 (3-Cyclobutene-1,2-dione, 3-amino-4-propoxy-)

3-Cyclobutene-1,2-dione, 3-amino-4-propoxy- structure
138762-93-3 structure
Product Name:3-Cyclobutene-1,2-dione, 3-amino-4-propoxy-
CAS No:138762-93-3
MF:C7H9NO3
MW:155.151262044907
CID:1265120
PubChem ID:15253755
Update Time:2025-04-20

3-Cyclobutene-1,2-dione, 3-amino-4-propoxy- Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclobutene-1,2-dione, 3-amino-4-propoxy-
    • 3-amino-4-propoxycyclobut-3-ene-1,2-dione
    • 138762-93-3
    • DTXSID80570498
    • Inchi: 1S/C7H9NO3/c1-2-3-11-7-4(8)5(9)6(7)10/h2-3,8H2,1H3
    • InChI Key: ZUVHOECSYKPBTL-UHFFFAOYSA-N
    • SMILES: O(CCC)C1C(C(C=1N)=O)=O

Computed Properties

  • Exact Mass: 155.05827
  • Monoisotopic Mass: 155.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 69.4Ų

Experimental Properties

  • PSA: 69.39
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